Cas no 851782-15-5 (N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851782-15-5
• MF: C₁₈H₂₀FN₃O₄S₂
• MW: 425.497505187988
• CID: 6340612
• PubChem ID: 4081921
• Update Time: 2025-06-07

N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• Z815263896
• F0622-0170
• N-[3-[2-ethylsulfonyl-3-(4-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• 851782-15-5
• CCG-28641
• EU-0025964
• N-(3-(1-(ethylsulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• N-{3-[1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• AKOS024588269

• Inchi： 1S/C18H20FN3O4S2/c1-3-28(25,26)22-18(13-7-9-15(19)10-8-13)12-17(20-22)14-5-4-6-16(11-14)21-27(2,23)24/h4-11,18,21H,3,12H2,1-2H3
• InChI Key： QKVVOKBCHUMAPF-UHFFFAOYSA-N
• SMILES： S(CC)(N1C(C2C=CC(=CC=2)F)CC(C2C=CC=C(C=2)NS(C)(=O)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 425.08792664g/mol
• Monoisotopic Mass: 425.08792664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851782-15-5)

N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, with the CAS number 851782-15-5, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide-based pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both ethanesulfonyl and methanesulfonamide groups in its structure enhances its reactivity and binding affinity, making it a valuable candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide compounds due to their role in targeting enzymes and receptors involved in inflammatory and metabolic pathways. The 4-fluorophenyl moiety in this molecule further contributes to its pharmacokinetic properties, such as improved bioavailability and metabolic stability. Researchers are particularly intrigued by its potential applications in kinase inhibition and signal transduction modulation, which are hot topics in oncology and autoimmune disease research.

The synthesis of N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structural integrity and purity. These methods ensure the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of sulfonamide-pyrazole derivatives?" Current studies suggest that such derivatives exhibit promising activity against inflammatory mediators and proliferative diseases. For instance, they have been investigated as potential inhibitors of COX-2 and PDE4, enzymes implicated in chronic inflammation and immune disorders. This aligns with the increasing demand for novel anti-inflammatory agents with fewer side effects.

Another area of interest is the compound's structure-activity relationship (SAR), which is a key focus in medicinal chemistry. The fluorophenyl and sulfonamide groups play a critical role in its interaction with biological targets, as evidenced by computational docking studies. Researchers are also exploring its ADME (Absorption, Distribution, Metabolism, and Excretion) properties to optimize its drug-like characteristics. These efforts are part of a broader trend toward personalized medicine and targeted therapy.

From an industrial perspective, the scalable synthesis of CAS No. 851782-15-5 is a topic of ongoing research. Innovations in green chemistry and catalytic processes are being applied to reduce waste and improve yield, addressing the growing emphasis on sustainable pharmaceutical manufacturing. This resonates with the global push for environmentally friendly and cost-effective production methods.

In summary, N-{3-1-(ethanesulfonyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide represents a compelling area of research at the intersection of chemistry and biology. Its unique structural features and potential therapeutic benefits make it a subject of continuous exploration. As the scientific community delves deeper into its mechanisms and applications, this compound may pave the way for groundbreaking advancements in drug development and disease treatment.